1-Cyclohexyl-2-(thiophen-3-yl)ethanone

• Molecular Formula: C12H16OS
• Molecular Weight: 208.32 g/mol
• IUPAC Name: 1-cyclohexyl-2-thiophen-3-ylethanone
• InChI: InChI=1S/C12H16OS/c13-12(8-10-6-7-14-9-10)11-4-2-1-3-5-11/h6-7,9,11H,1-5,8H2
• InChI Key: ZMWSCTIAZITRHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)CC2=CSC=C2

Description

1-Cyclohexyl-2-(thiophen-3-yl)ethanone is a ketone derivative featuring a cyclohexyl group and a thiophene ring connected via an ethanone backbone. The cyclohexyl group introduces steric bulk and lipophilicity, which may influence solubility, reactivity, and biological interactions compared to simpler substituents like phenyl or methyl groups . Thiophene, a sulfur-containing aromatic heterocycle, contributes to electronic properties and intermolecular interactions, such as C–H···π bonds and S···O contacts observed in similar compounds .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

Table 1: Substituent Impact on Key Properties

Compound	Substituent(s)	Key Properties/Data	Source
1-Phenyl-2-(thiophen-3-yl)ethanone	Phenyl, thiophen-3-yl	Yield: 48%; NMR data (δ 197.7 for carbonyl, aromatic δ 122.6–133.2)
1-(Thiophen-3-yl)ethanone	Thiophen-3-yl	Disordered thiophene ring; C–H···π bonds; S···O contacts (2.8–3.0 Å)
1-(5-Nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone	Indole, nitro, thioether	pIC50 = 8.2129 (antimalarial activity)
1-Morpholino-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]ethanone	Morpholino, triazole, thiophene	Yield: 92%; LC-MS m/z 279

Analysis :

• Cyclohexyl vs. This contrasts with 1-phenyl-2-(thiophen-3-yl)ethanone, where the planar phenyl group may enhance π-π stacking .
• Thiophene Derivatives: The thiophene ring in 1-(thiophen-3-yl)ethanone exhibits disorder in crystal structures and forms intermolecular interactions (C–H···π, S···O), which could stabilize the compound in solid-state configurations. These interactions may be disrupted by bulky cyclohexyl substituents .

Analysis :

• Suzuki coupling or ultrasound-assisted methods (as in –5) could improve efficiency.

Analysis :

• The cyclohexyl group’s lipophilicity could similarly improve bioavailability in hydrophobic environments.

Structural and Spectroscopic Comparison

• NMR Trends: In 1-phenyl-2-(thiophen-3-yl)ethanone, the carbonyl carbon resonates at δ 197.7 ppm, while aromatic protons appear at δ 7.39–7.88 ppm . The cyclohexyl group would introduce distinct aliphatic signals (δ 1.0–2.5 ppm) and deshield the carbonyl carbon slightly compared to phenyl.